Cas no 1408075-35-3 (Methyl 2-formylthiazole-5-carboxylate)

• Product Name: Methyl 2-formylthiazole-5-carboxylate
• CAS No: 1408075-35-3
• MF: C₆H₅NO₃S
• MW: 171.173800230026
• MDL: MFCD22414490
• CID: 4594847
• PubChem ID: 72207921
• Update Time: 2024-11-02

Methyl 2-formylthiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-FORMYLTHIAZOLE-5-CARBOXYLATE
• METHYL 2-FORMYL-1,3-THIAZOLE-5-CARBOXYLATE
• 5-Thiazolecarboxylic acid, 2-formyl-, methyl ester
• Methyl 2-form ylthiazole-5-carboxylate
• PB36994
• SB20843
• DB-209184
• AS-51642
• MFCD22414490
• SCHEMBL16742919
• AKOS024055489
• METHYL2-FORMYLTHIAZOLE-5-CARBOXYLATE
• EN300-332869
• P13174
• Z1504684458
• CS-0049162
• ITBUZSKNECHXNJ-UHFFFAOYSA-N
• 1408075-35-3
• Methyl 2-formylthiazole-5-carboxylate

• MDL： MFCD22414490
• Inchi： 1S/C6H5NO3S/c1-10-6(9)4-2-7-5(3-8)11-4/h2-3H,1H3
• InChI Key： ITBUZSKNECHXNJ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=NC=C1C(=O)OC

Computed Properties

• Exact Mass: 170.99901420 g/mol
• Monoisotopic Mass: 170.99901420 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.5
• Molecular Weight: 171.18

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 301.4±34.0 °C at 760 mmHg
• Flash Point: 136.1±25.7 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 2-formylthiazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives